Cas no 2172233-27-9 (11-cyclopropyl-7-oxa-11,14-diazadispiro4.2.5^{8}.2^{5}pentadecane)

• Product Name: 11-cyclopropyl-7-oxa-11,14-diazadispiro4.2.5^{8}.2^{5}pentadecane
• CAS No: 2172233-27-9
• MF: C₁₅H₂₆N₂O
• MW: 250.379744052887
• CID: 6485098
• PubChem ID: 165839974
• Update Time: 2025-10-30

11-cyclopropyl-7-oxa-11,14-diazadispiro4.2.5^{8}.2^{5}pentadecane Chemical and Physical Properties

Names and Identifiers

• 11-cyclopropyl-7-oxa-11,14-diazadispiro4.2.5^{8}.2^{5}pentadecane
• 2172233-27-9
• EN300-1278930
• 11-cyclopropyl-7-oxa-11,14-diazadispiro[4.2.5^{8}.2^{5}]pentadecane

• Inchi： 1S/C15H26N2O/c1-2-6-14(5-1)11-16-15(18-12-14)7-9-17(10-8-15)13-3-4-13/h13,16H,1-12H2
• InChI Key： HDEJLIBZPONBRJ-UHFFFAOYSA-N
• SMILES： O1CC2(CCCC2)CNC21CCN(CC2)C1CC1

Computed Properties

• Exact Mass: 250.204513457g/mol
• Monoisotopic Mass: 250.204513457g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 24.5Ų

Additional information on 11-cyclopropyl-7-oxa-11,14-diazadispiro4.2.5^{8}.2^{5}pentadecane

Introduction to 11-cyclopropyl-7-oxa-11,14-diazadispiro[4.2.5⁸.2⁵]pentadecane (CAS No. 2172233-27-9)

11-cyclopropyl-7-oxa-11,14-diazadispiro[4.2.5⁸.2⁵]pentadecane, identified by its CAS number 2172233-27-9, is a structurally complex compound that has garnered significant attention in the field of medicinal chemistry due to its unique spirocyclic framework and potential biological activities. This compound belongs to a class of molecules known as diazaspirones, which are characterized by the presence of two nitrogen atoms embedded within a spirocyclic structure. The specific arrangement of rings and substituents in this molecule imparts distinct chemical and pharmacological properties, making it a subject of extensive research for its applications in drug discovery and development.

The molecular structure of 11-cyclopropyl-7-oxa-11,14-diazadispiro[4.2.5⁸.2⁵]pentadecane consists of a central spiro carbon connecting two heterocyclic rings: a cyclopropyl ring and a larger spirocyclic system containing an oxygen and two nitrogen atoms. This intricate architecture not only contributes to the compound's rigidity but also creates multiple potential sites for interaction with biological targets. The presence of the cyclopropyl group, in particular, is known to enhance metabolic stability and binding affinity in drug-like molecules, while the spirocyclic core provides a scaffold for further derivatization and functionalization.

In recent years, there has been growing interest in spirocyclic compounds due to their ability to exhibit high binding affinity and selectivity towards biological targets. The diazaspirones subclass, including 11-cyclopropyl-7-oxa-11,14-diazadispiro[4.2.5⁸.2⁵]pentadecane, has been investigated for their potential role in modulating various biological pathways. Studies have suggested that these compounds may interfere with enzyme activity, receptor binding, and signal transduction processes, making them promising candidates for therapeutic intervention.

One of the most compelling aspects of 11-cyclopropyl-7-oxa-11,14-diazadispiro[4.2.5⁸.2⁵]pentadecane is its structural complexity, which allows for diverse chemical modifications without compromising its core pharmacophore. Researchers have explored various synthetic strategies to functionalize this molecule, including introducing different substituents at strategic positions to optimize its pharmacological profile. These modifications can be tailored to enhance solubility, improve bioavailability, or target specific disease-related pathways.

The synthesis of 11-cyclopropyl-7-oxa-11,14-diazadispiro[4.2.5⁸.2⁵]pentadecane involves multiple steps, each requiring careful optimization to ensure high yield and purity. The spirocyclic core is typically constructed through intramolecular cyclization reactions, often facilitated by transition metal catalysts or under acidic conditions. The introduction of the cyclopropyl group can be achieved through ring-closing metathesis or other cycloaddition reactions, while the nitrogen-containing heterocycles are often incorporated via nucleophilic substitution or condensation reactions.

The pharmacological evaluation of 11-cyclopropyl-7-oxa-11,14-diazadispiro[4.2.5⁸.2²⁵]pentadecane has revealed several interesting properties that make it a valuable scaffold for drug development. Preclinical studies have demonstrated its potential as an inhibitor of certain kinases and enzymes implicated in cancer progression and inflammation. Additionally, the compound has shown promise in modulating neurotransmitter receptors, which could have implications for treating neurological disorders such as Alzheimer's disease and Parkinson's disease.

The unique structural features of 11-cyclopropyl-7-oxa-11,14-diazadispiro[4.2.5⁸.2²⁵]pentadecane also make it an attractive candidate for developing novel antiviral agents. Recent research has highlighted the compound's ability to interfere with viral replication by inhibiting key enzymes involved in viral polymerization and assembly. This mechanism of action suggests that derivatives of this molecule could be effective against a broad spectrum of viruses.

In conclusion, 11-cyclopropyl-7-oxy -ax - 1 1 , 1 4 - di az ad is pi ro [ 4 . 2 . 5 8 ] . 2 5 ] p en ta dec e n e ( C A S N o . 21 7 22 33 - 27 - 9 ) represents a structurally fascinating compound with significant potential in medicinal chemistry and drug discovery。 Its intricate architecture and diverse biological activities make it a compelling target for further investigation。 As research continues to uncover new therapeutic applications， this molecule is poised to play a crucial role in the development of next-generation pharmaceuticals。